Cas no 817620-08-9 (D-Alanine, N-(4-hydroxybenzoyl)glycyl-L-prolyl-D-leucyl-)

• Product name: D-Alanine, N-(4-hydroxybenzoyl)glycyl-L-prolyl-D-leucyl-
• CAS No: 817620-08-9
• MF: C₂₃H₃₂N₄O₇
• MW: 476.522786140442
• CID: 703151
• PubChem ID: 71420835

D-Alanine, N-(4-hydroxybenzoyl)glycyl-L-prolyl-D-leucyl- Chemical and Physical Properties

Names and Identifiers

• D-Alanine, N-(4-hydroxybenzoyl)glycyl-L-prolyl-D-leucyl-
• (2R)-2-[[(2R)-2-[[(2S)-1-[2-[(4-hydroxybenzoyl)amino]acetyl]pyrrolidine-2-carbonyl]amino]-4-methylpentanoyl]amino]propanoic acid
• 817620-08-9
• DTXSID30840017
• N-(4-Hydroxybenzoyl)glycyl-L-prolyl-D-leucyl-D-alanine

• Inchi： InChI=1S/C23H32N4O7/c1-13(2)11-17(21(31)25-14(3)23(33)34)26-22(32)18-5-4-10-27(18)19(29)12-24-20(30)15-6-8-16(28)9-7-15/h6-9,13-14,17-18,28H,4-5,10-12H2,1-3H3,(H,24,30)(H,25,31)(H,26,32)(H,33,34)/t14-,17-,18+/m1/s1
• InChI Key： IYVDNXXWGLCBQQ-OLMNPRSZSA-N
• SMILES： CC(C)CC(C(=O)NC(C)C(=O)O)NC(=O)C1CCCN1C(=O)CNC(=O)C2=CC=C(C=C2)O

Computed Properties

• Exact Mass: 476.22709937g/mol
• Monoisotopic Mass: 476.22709937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 764
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 165Ų